Cas no 1203018-03-4 (5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide
• CAS No: 1203018-03-4
• MF: C₁₈H₁₃N₃O₃
• MW: 319.314123868942
• CID: 5949949
• PubChem ID: 45504054
• Update Time: 2025-10-29

5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide
• VU0520710-1
• F5791-0016
• SR-01000924779
• 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)isoxazole-3-carboxamide
• SR-01000924779-1
• AKOS024518813
• 1203018-03-4

• Inchi： 1S/C18H13N3O3/c1-11-7-8-12-13(19-11)4-2-5-14(12)20-18(22)15-10-17(24-21-15)16-6-3-9-23-16/h2-10H,1H3,(H,20,22)
• InChI Key： ZAEOCWLRTSTJNN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NC2=CC=CC3C2=CC=C(C)N=3)=O)=N1

Computed Properties

• Exact Mass: 319.09569129g/mol
• Monoisotopic Mass: 319.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide

5-(Furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide (CAS No. 1203018-03-4): A Comprehensive Overview

The compound 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide, identified by the CAS registry number 1203018-03-4, represents a unique structure with significant potential in the field of organic chemistry and drug discovery. This molecule combines elements of heterocyclic chemistry, featuring a furan ring, a quinoline moiety, and an oxazole group. The integration of these structural components offers a versatile platform for exploring diverse chemical properties and applications.

The synthesis of this compound involves a multi-step process that highlights the importance of strategic bond formation and functional group manipulation. Recent advancements in catalytic methods and asymmetric synthesis have enabled researchers to optimize the production of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of constructing the quinoline core. Additionally, the incorporation of furan derivatives has been facilitated by modern methodologies in heterocyclic synthesis.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The oxazole ring, known for its stability and reactivity, serves as a key site for further functionalization. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas. Recent studies have demonstrated that analogs of this compound exhibit promising activity against cancer cells, particularly through modulation of specific signaling pathways.

The quinoline moiety in this molecule contributes to its photophysical properties, making it an interesting candidate for applications in materials science. For example, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. The integration of the furan ring further enhances these properties by extending the conjugation length and improving electron transport characteristics.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Recent research has focused on evaluating its environmental impact under various conditions. Studies indicate that under aerobic conditions, the compound undergoes slow degradation, primarily through oxidative pathways. However, further investigations are required to fully understand its long-term ecological effects.

In terms of industrial applications, this compound represents a valuable intermediate in the synthesis of more complex structures. Its modular design allows for easy substitution at multiple positions, enabling chemists to tailor its properties for specific uses. For instance, substitution at the furan or quinoline positions can lead to derivatives with enhanced solubility or improved pharmacokinetic profiles.

The development of analytical methods for characterizing this compound has also seen significant progress. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods provide precise data on molecular weight and connectivity, ensuring accurate identification and quality control during production.

Looking ahead, the exploration of this compound's biological activity continues to be a focal point in research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to assess its potential as a lead compound in drug development programs. Initial findings suggest that it may exhibit selective inhibition against certain enzymes or receptors, making it a promising candidate for further investigation.

In conclusion, 5-(furan-2-yl)-N-(2-methylquinolin-5-yl)-1,2-oxazole-3-carboxamide (CAS No. 1203018-03-) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers manifold opportunities for exploration across various scientific disciplines. As research progresses, this compound is likely to play an increasingly important role in advancing both academic understanding and industrial applications.